Cas no 55447-58-0 (Hexanedioic acid, polymer with hexahydro-1,3-isobenzofurandione and 1,6-hexanediol)

• Product Name: Hexanedioic acid, polymer with hexahydro-1,3-isobenzofurandione and 1,6-hexanediol
• CAS No: 55447-58-0
• MF: C₂₀H₃₄O₉
• MW: 418.47856760025
• CID: 384718
• Update Time: 2024-01-29

Hexanedioic acid, polymer with hexahydro-1,3-isobenzofurandione and 1,6-hexanediol Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, polymer with hexahydro-1,3-isobenzofurandione and 1,6-hexanediol
• 3a,4,5,6,7,7a-hexahydro-2-benzofuran-1,3-dione,hexanedioic acid,hexane-1,6-diol
• hexanedioic acid, polymer with hexahydro-1,3-isobenzofurandione and 1,6-hexaned
• hexanedioic acid, polymer withhexahydro-1,3-isobenzofurandione and 1,6-hexanediol
• Hexanedioic acid,polymer with hexahydro-1,3-isobenzofurandione and 1,6-hexanediol

• Inchi： 1S/C8H10O3.C6H10O4.C6H14O2/c9-7-5-3-1-2-4-6(5)8(10)11-7;7-5(8)3-1-2-4-6(9)10;7-5-3-1-2-4-6-8/h5-6H,1-4H2;1-4H2,(H,7,8)(H,9,10);7-8H,1-6H2
• InChI Key： RZVZUKYFGHCFRZ-UHFFFAOYSA-N
• SMILES： O1C(C2([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C2([H])C1=O)=O.O([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])O[H].O([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)O[H])=O

Computed Properties

• Exact Mass: 418.220283
• Monoisotopic Mass: 418.220283
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 333
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158